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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals working with Erastin2. Find answers to frequently asked questions

and troubleshooting tips to prevent precipitation and ensure the stability of your Erastin2 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Erastin2 stock solutions?

A1: The recommended solvent for preparing Erastin2 stock solutions is high-quality, anhydrous

Dimethyl Sulfoxide (DMSO).[1][2] Erastin2 is also soluble in Dimethylformamide (DMF).[2] It is

practically insoluble in water and sparingly soluble in aqueous buffers.[1] For optimal results,

use fresh, unopened DMSO to avoid moisture absorption, which can significantly reduce the

solubility of Erastin2.

Q2: What is the maximum concentration for an Erastin2 stock solution in DMSO?

A2: The reported solubility of Erastin2 in DMSO varies across different suppliers, ranging from

2 mg/mL to as high as 100 mg/mL. It is recommended to start with a concentration within this

range and, if needed, facilitate dissolution by warming the solution at 37°C for 10 minutes or

using an ultrasonic bath.

Q3: How should I store my Erastin2 stock solution to prevent degradation and precipitation?
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A3: To ensure stability, aliquot your Erastin2 stock solution into single-use volumes and store

them at -20°C or -80°C. This practice helps to avoid repeated freeze-thaw cycles which can

lead to product inactivation. For long-term storage, -80°C is recommended. Protect the stock

solutions from light.

Q4: My Erastin2 precipitates when I add it to my aqueous cell culture medium. What can I do

to prevent this?

A4: Precipitation upon addition to aqueous solutions is a common issue due to the low

aqueous solubility of Erastin2. Here are a few strategies to mitigate this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible while still maintaining Erastin2 in solution. It is crucial to first

determine the maximum DMSO concentration your specific cell line can tolerate without

affecting viability.

Dilution Method: When diluting your DMSO stock, add the stock solution to the culture

medium dropwise while gently vortexing or swirling the medium to ensure rapid and even

dispersion.

Working Solution Preparation: For in vivo studies, specific formulations using co-solvents like

PEG300, Tween-80, and saline or corn oil have been described to improve solubility.

Troubleshooting Guide: Erastin2 Precipitation
If you are experiencing precipitation with your Erastin2 stock solution, follow these

troubleshooting steps.

Diagram: Troubleshooting Erastin2 Precipitation
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Troubleshooting Workflow for Erastin2 Precipitation

Precipitation Observed
in Erastin2 Solution

Step 1: Verify Solvent Quality
- Is the DMSO anhydrous and fresh?

Step 2: Review Stock Concentration
- Is the concentration too high?

Yes, fresh DMSO used Action: Use fresh, anhydrous DMSO

No, DMSO may be old

Step 3: Optimize Dissolution Technique
- Was warming or sonication used?

Concentration is within range Action: Prepare a more dilute stock solution

Concentration is high

Step 4: Assess Dilution into Aqueous Media
- How is the stock being added to the media?

Yes, dissolution was aided Action: Gently warm (37°C) or sonicate to aid dissolution

No, dissolved at room temp

Step 5: Check Final DMSO Concentration
- Is the final DMSO % tolerated by cells?

Added dropwise with mixing Action: Add stock dropwise to media while gently mixing

Added directly without mixing

Solution Stable

Yes, DMSO % is optimal Action: Adjust stock concentration to achieve optimal final DMSO %

No, DMSO % is too high or too low

Click to download full resolution via product page

Caption: Workflow for troubleshooting Erastin2 precipitation issues.
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Data Summary
Table 1: Solubility and Storage of Erastin2

Parameter Solvent/Condition Value Reference(s)

Solubility DMSO

100 mg/mL (160.47

mM) - use fresh

DMSO

DMSO >27.4 mg/mL

DMSO
80 mg/mL (128.38

mM)

DMSO 2 mg/mL

Ethanol 4 mg/mL

Water Insoluble

Storage (Powder) -20°C ≥ 2 to 4 years

Storage (in Solvent) -80°C 1 to 2 years

-20°C 1 month to 1 year

Experimental Protocols
Protocol 1: Preparation of Erastin2 Stock Solution in
DMSO

Bring the vial of Erastin2 powder and a new, sealed vial of anhydrous DMSO to room

temperature.

Under sterile conditions, add the desired volume of DMSO to the Erastin2 vial to achieve the

target concentration (e.g., 10-100 mg/mL).

To facilitate dissolution, cap the vial tightly and vortex briefly. If necessary, warm the vial in a

37°C water bath for 10-15 minutes or place it in an ultrasonic bath for a few minutes until the

solid is completely dissolved.
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Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term use or at -80°C for long-term storage, protected

from light.

Diagram: Erastin2 Signaling and Mechanism of Action
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Simplified Mechanism of Erastin2-Induced Ferroptosis
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Caption: Erastin2 induces ferroptosis by inhibiting the System xc- transporter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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